5-methoxy-6-methylpyridin-3-ol
Overview
Description
“5-methoxy-6-methylpyridin-3-ol” is a chemical compound with the molecular formula C7H9NO2 . It is also known as “6-Methoxy-5-Methylpyridin-3-ol” and has a CAS number of 1216253-16-5 .
Synthesis Analysis
The synthesis of pyridinylboronic acids and esters, which are highly valuable building blocks in organic synthesis, has been achieved through various methods . One such method involves the palladium-catalyzed Suzuki cross-coupling reactions of 5-bromo-2-methylpyridin-3-amine . Another approach involves the catalytic protodeboronation of pinacol boronic esters .Molecular Structure Analysis
The molecular structure of “this compound” can be represented as a 2D Mol file or as a computed 3D SD file . The molecular weight of this compound is 125.13 .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a boiling point of 346.7±22.0 °C at 760 mmHg, a density of 1.2±0.1 g/cm3, and a molar refractivity of 32.9±0.3 cm3 .Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
In biochemical reactions, 5-methoxy-6-methylpyridin-3-ol could potentially interact with various enzymes, proteins, and other biomolecules. The nature of these interactions would depend on the specific structure and properties of the compound .
Cellular Effects
The effects of this compound on various types of cells and cellular processes would likely be diverse. It could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound would involve its interactions at the molecular level. This could include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Over time in laboratory settings, the effects of this compound could potentially change. This might include information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
In animal models, the effects of this compound could vary with different dosages. This could include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound could be involved in various metabolic pathways. This could include interactions with enzymes or cofactors, as well as effects on metabolic flux or metabolite levels .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxy-6-methylpyridin-3-ol involves the conversion of 2,6-dimethylpyridine to the desired product through a series of reactions.", "Starting Materials": [ "2,6-dimethylpyridine", "methanol", "sodium hydroxide", "methyl iodide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,6-dimethylpyridine is reacted with methanol and sodium hydroxide to form 5-methoxy-2,6-dimethylpyridine.", "Step 2: 5-methoxy-2,6-dimethylpyridine is reacted with methyl iodide to form 5-methoxy-2,6-dimethyl-4-iodopyridine.", "Step 3: 5-methoxy-2,6-dimethyl-4-iodopyridine is reacted with hydrochloric acid to form 5-methoxy-2,6-dimethyl-4-chloropyridine.", "Step 4: 5-methoxy-2,6-dimethyl-4-chloropyridine is reacted with sodium bicarbonate and water to form 5-methoxy-6-methylpyridin-3-ol.", "Step 5: The product is purified through recrystallization or column chromatography." ] } | |
CAS No. |
1256793-06-2 |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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